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Compound of Interest

Compound Name: Cy3-PEG3-TCO4

Cat. No.: B12372578 Get Quote

An in-depth overview of the structure, chemical properties, and applications of Cy3-PEG3-TCO,

a key reagent in bioorthogonal chemistry.

Introduction
Cy3-PEG3-TCO is a fluorescent probe that integrates the bright and photostable Cyanine 3

(Cy3) dye with a highly reactive trans-cyclooctene (TCO) group via a three-unit polyethylene

glycol (PEG) spacer.[1][2] This molecule is a cornerstone of bioorthogonal "click chemistry,"

specifically the inverse-electron-demand Diels-Alder (iEDDA) reaction.[2][3] The rapid and

highly specific reaction between the TCO moiety and a tetrazine-functionalized molecule

makes Cy3-PEG3-TCO an invaluable tool for the fluorescent labeling of biomolecules in

complex biological systems, including live cells and in vivo models.[3] The PEG linker

enhances aqueous solubility and reduces non-specific binding, crucial for maintaining the

function of biological targets.

Core Structure and Chemical Properties
The molecular structure of Cy3-PEG3-TCO consists of three key components: the Cy3

fluorophore, a PEG3 linker, and the TCO reactive group. This combination results in a versatile

probe for a wide range of applications in research and drug development.
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The following tables summarize the key quantitative properties of Cy3-PEG3-TCO and its

constituent parts.

Property Value Source(s)

Molecular Formula C47H67ClN4O6

Molecular Weight 819.51 g/mol

Property Value Source(s)

Excitation Maximum (λex) ~555 nm

Emission Maximum (λem) ~570 nm

Molar Extinction Coefficient ~150,000 M⁻¹cm⁻¹

Recommended Laser Line 532 nm

Compatible Filter Sets TRITC (tetramethylrhodamine)

Solvent Approximate Solubility Source(s)

DMSO ~15 mg/mL

DMF ~10 mg/mL

Ethanol ~1 mg/mL

PBS (pH 7.2) Low (non-sulfonated)

The TCO-Tetrazine Ligation: A Bioorthogonal
Reaction
The primary utility of Cy3-PEG3-TCO lies in its ability to undergo a highly efficient and specific

iEDDA reaction with a tetrazine-functionalized molecule. This "click chemistry" reaction is

exceptionally fast, with second-order rate constants reaching up to 10⁶ M⁻¹s⁻¹, and proceeds

under physiological conditions without the need for a toxic copper catalyst. The reaction is

driven by the release of nitrogen gas, forming a stable dihydropyridazine conjugate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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